molecular formula C10H15NO2S B8762983 N-phenylbutane-1-sulfonamide

N-phenylbutane-1-sulfonamide

Cat. No.: B8762983
M. Wt: 213.30 g/mol
InChI Key: OAWJISLDPLWHLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-phenylbutane-1-sulfonamide is a useful research compound. Its molecular formula is C10H15NO2S and its molecular weight is 213.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15NO2S

Molecular Weight

213.30 g/mol

IUPAC Name

N-phenylbutane-1-sulfonamide

InChI

InChI=1S/C10H15NO2S/c1-2-3-9-14(12,13)11-10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3

InChI Key

OAWJISLDPLWHLQ-UHFFFAOYSA-N

Canonical SMILES

CCCCS(=O)(=O)NC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

9.9 ml of aniline (10.1 g, 108.4 mmol) and 15 ml of triethylamine (11.0 g, 108.4 mmol) were dissolved at 50° C. in 108 ml of methylene chloride. Again at 50° C. 14.1 ml of n-butanesulfonyl chloride (17.0 g, 108.4 mmol) were added dropwise to this solution over the course of 1 h. After 15 minutes of stirring at 50° C. the reaction mixture was extracted twice with 100 ml of water. The resultant crude product in solution in 150 ml of methylene chloride was extracted with 150 ml of 1 N NaOH. The aqueous phase was adjusted to a pH of 1–2 using concentrated HCl and was extracted twice with 100 ml of methylene chloride. Drying over magnesium sulphate and removal of the methylene chloride by distillation gave 17.0 g of the target compound, whose constitution was verified by NMR spectroscopy.
Quantity
9.9 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
108 mL
Type
solvent
Reaction Step One
Quantity
14.1 mL
Type
reactant
Reaction Step Two

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